Cas no 2044713-62-2 (2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride)

• Product Name: 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride
• CAS No: 2044713-62-2
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• MDL: MFCD30487842
• CID: 4634463
• Update Time: 2025-06-09

2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1H-imidazole-4-carboxylic acid dihydrochloride
• 2-(aminomethyl)-1h-imidazole-5-carboxylic acid dihydrochloride
• 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride

• MDL： MFCD30487842
• Inchi： 1S/C5H7N3O2.ClH/c6-1-4-7-2-3(8-4)5(9)10;/h2H,1,6H2,(H,7,8)(H,9,10);1H
• InChI Key： BNFPUSZQBCCTSX-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(CN)N1)(=O)O.Cl

Additional information on 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride

Recent Advances in the Study of 2-(Aminomethyl)-1H-imidazole-5-carboxylic Acid Dihydrochloride (CAS: 2044713-62-2)

The compound 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride (CAS: 2044713-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core and carboxylic acid functionality, has shown promising potential in various therapeutic applications, including enzyme inhibition, receptor modulation, and as a building block for more complex pharmacophores. Recent studies have explored its role in targeting specific biological pathways, making it a molecule of interest for drug discovery and development.

One of the key areas of research involving this compound is its application in the development of small-molecule inhibitors for enzymes such as histone deacetylases (HDACs) and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride exhibit potent inhibitory activity against HDAC6, a target implicated in cancer and neurodegenerative diseases. The study highlighted the compound's ability to chelate zinc ions in the active site of HDAC6, thereby providing a structural basis for further optimization.

In addition to its enzyme inhibitory properties, this compound has also been investigated for its role in modulating G-protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride acts as a partial agonist for the adenosine A2A receptor, a GPCR involved in anti-inflammatory and neuroprotective pathways. The findings suggest potential applications in treating inflammatory disorders and Parkinson's disease, although further in vivo studies are required to validate these effects.

From a synthetic chemistry perspective, the compound's versatility as a building block has been underscored by its use in the synthesis of novel heterocyclic frameworks. A 2024 publication in Organic Letters detailed a one-pot multicomponent reaction utilizing 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride to generate imidazo[1,2-a]pyridine derivatives, which are known for their broad pharmacological activities. The study emphasized the compound's role in facilitating efficient and scalable synthetic routes to these medicinally relevant scaffolds.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride and its derivatives. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural modifications, including prodrug strategies and formulation improvements, to overcome these limitations.

In conclusion, 2-(aminomethyl)-1H-imidazole-5-carboxylic acid dihydrochloride (CAS: 2044713-62-2) represents a multifaceted tool in chemical biology and drug discovery. Its applications span enzyme inhibition, receptor modulation, and synthetic chemistry, making it a valuable asset for researchers. Future studies will likely explore its potential in combination therapies and personalized medicine, further solidifying its role in advancing pharmaceutical science.